Cas no 1547031-09-3 (2-(Oxan-4-yl)propanal)

• Product Name: 2-(Oxan-4-yl)propanal
• CAS No: 1547031-09-3
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 5465675
• PubChem ID: 83904934
• Update Time: 2025-10-28

2-(Oxan-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(oxan-4-yl)propanal
• Z3242951087
• 2H-Pyran-4-acetaldehyde, tetrahydro-α-methyl-
• 2-(Oxan-4-yl)propanal

• Inchi： 1S/C8H14O2/c1-7(6-9)8-2-4-10-5-3-8/h6-8H,2-5H2,1H3
• InChI Key： PVDKDQFFDBUGDG-UHFFFAOYSA-N
• SMILES： O1CCC(C(C=O)C)CC1

Computed Properties

• Exact Mass: 142.099379685 g/mol
• Monoisotopic Mass: 142.099379685 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 142.20
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3

Additional information on 2-(Oxan-4-yl)propanal

2-(Oxan-4-yl)propanal: A Comprehensive Overview

2-(Oxan-4-yl)propanal (CAS No. 1547031-09-3) is a chemical compound with the molecular formula C₈H₁₄O₂. This compound is classified as an aldehyde, specifically a branched aldehyde, and is known for its unique structural properties and versatile applications in various industries. The compound's structure consists of a propanal group (CH₃CH₂CHO) attached to an oxane ring, which is a six-membered cyclic ether. This combination gives 2-(Oxan-4-yl)propanal its distinct chemical and physical properties.

The synthesis of 2-(Oxan-4-yl)propanal typically involves the oxidation of an appropriate alcohol precursor. For instance, the oxidation of 2-(oxan-4-yl)propanol using oxidizing agents like potassium permanganate or other suitable reagents can yield the aldehyde. The reaction conditions, such as temperature and pH, play a critical role in ensuring high yields and purity of the final product. Recent advancements in green chemistry have also explored the use of enzymatic methods for the synthesis of this compound, which are more environmentally friendly and efficient compared to traditional chemical methods.

One of the key features of 2-(Oxan-4-yl)propanal is its stability under various storage conditions. Studies have shown that the compound exhibits good thermal stability, making it suitable for applications that require prolonged exposure to heat or elevated temperatures. Additionally, its solubility in organic solvents and limited solubility in water make it ideal for use in organic synthesis reactions and as a precursor in the pharmaceutical industry.

In terms of applications, 2-(Oxan-4-yl)propanal has found significant use in the field of materials science. Its ability to form stable complexes with metal ions has led to its application in the synthesis of coordination polymers and metal-organic frameworks (MOFs). Recent research has highlighted its potential as a building block for constructing porous materials with high surface area and selective adsorption properties, which are valuable in catalysis and gas storage applications.

The compound also plays a role in the fragrance and flavor industries. Due to its pleasant odor and mild aldehydic character, 2-(Oxan-4-yl)propanal is used as a flavoring agent in food products and beverages. Its ability to enhance the aromatic profile of food items makes it a valuable additive in the formulation of artificial flavors.

In the pharmaceutical sector, 2-(Oxan-4-yl)propanal serves as an intermediate in the synthesis of various bioactive compounds. Its reactivity towards nucleophiles makes it a useful starting material for constructing complex molecules with therapeutic potential. Recent studies have explored its application in drug delivery systems, where it has been used to develop biocompatible polymers that enhance drug stability and release profiles.

The environmental impact of 2-(Oxan-4-yl)propanal has also been a topic of interest among researchers. Assessments have shown that the compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further studies are required to fully understand its long-term effects on ecosystems and to develop sustainable methods for its disposal.

In conclusion, 2-(Oxan-4-yl)propanal (CAS No. 1547031-09-3) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure, stability, and reactivity make it an important building block in organic synthesis and material science. As research continues to uncover new uses for this compound, it is expected to play an even greater role in advancing technological innovations and improving industrial processes.